Cas no 1183561-05-8 (1-(2,4-Dichlorophenyl)-2-(isopropylthio)ethan-1-one)

• Product Name: 1-(2,4-Dichlorophenyl)-2-(isopropylthio)ethan-1-one
• CAS No: 1183561-05-8
• MF: C₁₁H₁₂Cl₂OS
• MW: 263.183380126953
• CID: 5231005
• Update Time: 2025-07-22

1-(2,4-Dichlorophenyl)-2-(isopropylthio)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-Dichlorophenyl)-2-(isopropylthio)ethan-1-one
• 1-(2,4-dichlorophenyl)-2-(propan-2-ylsulfanyl)ethan-1-one
• Ethanone, 1-(2,4-dichlorophenyl)-2-[(1-methylethyl)thio]-

• Inchi： 1S/C11H12Cl2OS/c1-7(2)15-6-11(14)9-4-3-8(12)5-10(9)13/h3-5,7H,6H2,1-2H3
• InChI Key： SDNYLAKGMCZZHO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(CSC(C)C)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 221
• XLogP3: 4.3
• Topological Polar Surface Area: 42.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(2,4-Dichlorophenyl)-2-(isopropylthio)ethan-1-one

Introduction to 1-(2,4-Dichlorophenyl)-2-(isopropylthio)ethan-1-one (CAS No. 1183561-05-8)

1-(2,4-Dichlorophenyl)-2-(isopropylthio)ethan-1-one, identified by its Chemical Abstracts Service (CAS) number 1183561-05-8, is a significant compound in the realm of organic synthesis and pharmaceutical research. This heterocyclic ketone exhibits a unique structural framework that has garnered interest due to its potential applications in medicinal chemistry and agrochemical development. The presence of both chloro and isopropylthio substituents imparts distinct reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The compound's molecular structure consists of a benzene ring substituted with two chlorine atoms at the 2 and 4 positions, enhancing its electron-withdrawing properties. This substitution pattern, combined with the isopropylthio group at the second carbon of the ethanone backbone, creates a versatile platform for further functionalization. Such structural features are particularly attractive in the design of novel bioactive agents, where precise control over electronic and steric effects is crucial.

In recent years, the pharmaceutical industry has seen a surge in interest for compounds featuring chloro and thioether moieties due to their demonstrated efficacy in modulating biological pathways. 1-(2,4-Dichlorophenyl)-2-(isopropylthio)ethan-1-one has been explored as a precursor in the synthesis of potential therapeutic agents targeting various diseases. For instance, studies have highlighted its utility in generating derivatives with antimicrobial and anti-inflammatory properties. The compound's ability to undergo nucleophilic substitution reactions makes it particularly useful in constructing more elaborate scaffolds that can interact with biological targets.

One of the most compelling aspects of this compound is its role in developing kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. Researchers have leveraged the structural features of 1-(2,4-Dichlorophenyl)-2-(isopropylthio)ethan-1-one to design molecules that selectively inhibit specific kinases. The chloro substituents can serve as anchors for hydrogen bonding or hydrophobic interactions with the enzyme's active site, while the isopropylthio group can modulate solubility and metabolic stability.

The agrochemical sector has also benefited from the exploration of this compound. Its derivatives have been investigated for their potential as herbicides and fungicides. The electron-withdrawing nature of the chloro groups enhances binding affinity to biological targets in plants, while the thioether moiety contributes to environmental stability. Such properties make it an attractive candidate for developing next-generation crop protection agents that are both effective and sustainable.

From a synthetic chemistry perspective, 1-(2,4-Dichlorophenyl)-2-(isopropylthio)ethan-1-one serves as a versatile building block. Its reactivity allows for diverse transformations, including condensation reactions with aldehydes and ketones to form more complex heterocycles. Additionally, it can undergo cross-coupling reactions with organometallic reagents, enabling the introduction of aryl or vinyl groups at strategic positions within the molecule. These synthetic capabilities have made it a staple in medicinal chemistry libraries used by academic and industrial researchers alike.

The compound's pharmacokinetic profile has been a subject of extensive investigation. Studies have examined its solubility, permeability, and metabolic stability using computational modeling techniques. These analyses have provided insights into how modifications around the core (2,4-dichlorophenyl)-ethyl-thioether-ketone scaffold can optimize drug-like properties. For example, tuning the electronic distribution by introducing additional substituents can enhance bioavailability while minimizing off-target effects.

In conclusion,1-(2,4-Dichlorophenyl)-2-(isopropylthio)ethan-1-one (CAS No. 1183561-05-8) represents a promising compound with broad applications across pharmaceuticals and agrochemicals. Its unique structural features and reactivity make it an invaluable tool for synthetic chemists seeking to develop novel bioactive molecules. As research continues to uncover new therapeutic targets and sustainable agricultural solutions,this compound is poised to play an increasingly important role in addressing global challenges through innovation.